Cas no 28046-69-7 (1,4-DIMETHOXYCYCLOHEXANE)

1,4-DIMETHOXYCYCLOHEXANE structure
1,4-DIMETHOXYCYCLOHEXANE structure
Product Name:1,4-DIMETHOXYCYCLOHEXANE
CAS No:28046-69-7
MF:C8H16O2
MW:144.211442947388
CID:891185
PubChem ID:552247
Update Time:2025-04-19

1,4-DIMETHOXYCYCLOHEXANE Chemical and Physical Properties

Names and Identifiers

    • 1,4-DIMETHOXYCYCLOHEXANE
    • trans-1,4-Dimethoxicyclohexan
    • trans-1,4-Dimethoxycyclohexan
    • trans-1,4-dimethoxy-cyclohexane
    • Inchi: 1S/C8H16O2/c1-9-7-3-5-8(10-2)6-4-7/h7-8H,3-6H2,1-2H3
    • InChI Key: SVHAWXAAVLMPLW-UHFFFAOYSA-N
    • SMILES: COC1CCC(OC)CC1

Computed Properties

  • Exact Mass: 144.11500
  • Monoisotopic Mass: 144.115029749g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 73.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46000
  • LogP: 1.59040
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.